Cas no 16327-42-7 (1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene)

• Product Name: 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene
• CAS No: 16327-42-7
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD00168054
• CID: 121580
• PubChem ID: 87572897
• Update Time: 2025-05-21

1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene,3a,4,7,7a-tetrahydro-1-methyl-
• 1-Methyldicyclopentadiene
• 1-Methyl-dicyclopentadien
• 3a,4,7,7a-Tetrahydro-1-methyl-4,7-methano-1H-indene
• 3a,4,7,7a-Tetrahydro-4,7-methano-1-methyl-1H-indene
• 5-Methyltricyclo[5.2.1.02,6]deca-3,8-diene
• methyldicyclopentadiene
• 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene
• 1-methyl dicyclopentadiene
• 4,7-Methano-1H-indene, 3a,4,7,7a-tetrahydromethyl-
• M0910
• 5-methyltricyclo[5.2.1.0?,?]deca-3,8-diene
• 5-Methyltricyclo[5.2.1.0(2,6)]deca-3,8-diene
• 4,7-Methano-1H-indene, 3a,4,7,7a-tetrahydro-1-methyl-
• 5-methyltricyclo[5.2.1.0,deca-3,8-diene
• FT-0694774
• 16327-42-7
• BS-43906
• DTXSID60601552
• 25321-13-5
• CS-0447718
• D91401
• 5-methyltricyclo[5.2.1.0(2),]deca-3,8-diene
• VRLWYYZVFNNMET-UHFFFAOYSA-N
• 5-METHYLTRICYCLO[5.2.1.0(2),?]DECA-3,8-DIENE
• 870-599-9
• 678-611-2
• 5-methyltricyclo(5.2.1.02,6)deca-3,8-diene

• MDL： MFCD00168054
• Inchi： 1S/C11H14/c1-7-2-5-10-8-3-4-9(6-8)11(7)10/h2-5,7-11H,6H2,1H3
• InChI Key： VRLWYYZVFNNMET-UHFFFAOYSA-N
• SMILES： C12C(C)C=CC1C1C=CC2C1

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.95
• Melting Point: No data available
• Boiling Point: 202.868°C at 760 mmHg
• Flash Point: 53.725°C
• Refractive Index: 1.4980 to 1.5020
• PSA: 0.00000
• LogP: 2.63060
• Solubility: Not determined
• Vapor Pressure: 0.4±0.2 mmHg at 25°C

1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3295 3/PG III
• Safety Instruction： H226
• HazardClass：3
• PackingGroup：III
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene

Exploring 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene (CAS 16327-42-7): Properties, Applications, and Market Insights

1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene (CAS 16327-42-7) is a bicyclic organic compound with a unique molecular structure that has garnered attention in various industrial and research applications. This compound, often referred to as methyltetrahydromethanoindene, belongs to the class of hydrocarbons known for their stability and versatility. Its molecular formula is C₁₁H₁₄, and it features a fused ring system that contributes to its interesting chemical behavior. Researchers and industry professionals are increasingly interested in this compound due to its potential in fragrance synthesis, polymer chemistry, and specialty materials.

The chemical structure of 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene includes a methanoindene core, which is a bicyclic system consisting of a cyclohexene ring fused to a cyclopentadiene ring. The addition of a methyl group at the 1-position enhances its reactivity and solubility in organic solvents. This structural feature makes it a valuable intermediate in organic synthesis. The compound's stability under standard conditions and its relatively low toxicity profile make it suitable for various laboratory and industrial processes. Its CAS number 16327-42-7 is a key identifier for researchers sourcing this material for their work.

One of the most prominent applications of 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene is in the fragrance and flavor industry. The compound's unique bicyclic structure contributes to its ability to act as a precursor for synthetic musks and other aromatic compounds. Perfumers and flavor chemists value its ability to impart long-lasting and complex scent profiles. Additionally, its stability under various pH conditions makes it a reliable ingredient in cosmetic formulations. The demand for sustainable and synthetic fragrance alternatives has driven research into optimizing the production of this compound, aligning with the growing trend toward eco-friendly ingredients in personal care products.

In polymer chemistry, methyltetrahydromethanoindene serves as a monomer or co-monomer in the synthesis of specialty polymers. Its rigid bicyclic structure can enhance the thermal stability and mechanical properties of resulting materials. Researchers are exploring its use in high-performance plastics, adhesives, and coatings, where its incorporation can improve resistance to heat and chemical degradation. The compound's compatibility with various polymerization techniques, including radical and cationic processes, further expands its utility in material science. As industries seek lightweight and durable materials for automotive and aerospace applications, the role of 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene in advanced polymer formulations is gaining traction.

The synthesis of 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene typically involves the Diels-Alder reaction, a cornerstone of organic chemistry. This cycloaddition reaction between a diene and a dienophile efficiently constructs the bicyclic framework. Recent advancements in catalytic methods have improved the yield and selectivity of this process, making it more economically viable for large-scale production. Green chemistry principles are also being applied to reduce waste and energy consumption during synthesis, addressing the increasing demand for sustainable chemical manufacturing practices. The compound's CAS 16327-42-7 is frequently referenced in patents and research papers detailing these synthetic improvements.

Market trends indicate a steady growth in the demand for methyltetrahydromethanoindene, particularly in regions with strong fragrance and specialty chemical industries. North America and Europe remain key consumers, while Asia-Pacific is emerging as a significant producer and consumer due to expanding manufacturing capabilities. The compound's pricing is influenced by factors such as raw material availability, production scale, and purity requirements. Suppliers often offer 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene in various grades, from technical to high-purity, catering to diverse application needs. Industry reports suggest that innovations in production technology will likely reduce costs and increase accessibility in the coming years.

From a regulatory standpoint, 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene is generally regarded as safe for its intended uses when handled according to standard laboratory and industrial safety protocols. Its CAS number 16327-42-7 is listed in chemical inventories worldwide, facilitating international trade and compliance. However, users should always consult the latest safety data sheets and regional regulations before handling or transporting the compound. Proper storage conditions, typically in cool, dry environments away from oxidizing agents, help maintain its stability over extended periods.

Research into novel applications of methyltetrahydromethanoindene continues to expand. Recent studies have explored its potential in organic electronics, where its conjugated system could contribute to charge transport in semiconductor materials. Other investigations focus on its use as a ligand in catalytic systems or as a building block for pharmaceutical intermediates. The compound's versatility ensures its relevance across multiple scientific disciplines. As analytical techniques advance, further insights into its reactivity and properties are expected to unlock additional applications, reinforcing its position as a valuable chemical entity.

For researchers and industry professionals seeking 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene, several reputable suppliers offer the compound in various quantities. When procuring this material, it's essential to verify the CAS 16327-42-7 and request certificates of analysis to ensure quality and purity specifications meet application requirements. The growing interest in this compound has led to increased availability through both traditional chemical distributors and specialized fine chemical providers. As with any chemical procurement, establishing relationships with reliable suppliers ensures consistent access to high-quality material for ongoing projects and production needs.

The future outlook for 1-Methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoindene appears promising, with potential growth in both established and emerging applications. As industries continue to seek innovative materials with specific performance characteristics, this compound's unique structural features position it as a candidate for various technological advancements. Ongoing research into its derivatives and analogs may further expand its utility across different sectors. With proper handling and application, methyltetrahydromethanoindene will likely maintain its relevance in the chemical industry, contributing to advancements in materials science, fragrance development, and beyond.